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Compound of Interest

Compound Name: Sialyl Lewis a

Cat. No.: B1300169 Get Quote

Essential Safety and Handling Guide for Sialyl
Lewis a
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety protocols, operational plans,

and disposal procedures for handling Sialyl Lewis a. By adhering to these step-by-step

instructions, you can minimize risks and maintain a safe research environment.

Understanding Sialyl Lewis a: Properties and
Hazards
Sialyl Lewis a is a tetrasaccharide carbohydrate antigen often used in cancer research and

immunology studies. While a comprehensive Safety Data Sheet (SDS) is not readily available,

its known properties necessitate careful handling. It is classified as a combustible solid and

requires specific storage conditions to maintain its stability.

Property Value Source

Physical State
Solid (powdered, granular, or

pasty)
[1][2]

Storage Temperature -20°C [3]

Combustibility Combustible Solid [1][2]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Sialyl Lewis a.

PPE Category Minimum Requirement Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

To prevent skin contact.

Double-gloving provides

additional protection.

Eye Protection Chemical splash goggles

To protect against dust

particles and potential

splashes.

Body Protection
Fully buttoned, flame-resistant

lab coat

To protect skin and clothing

from contamination and in

case of fire.

Respiratory Protection N95 respirator
Recommended to prevent

inhalation of fine dust particles.

A logical workflow for PPE selection is crucial for minimizing risk. The following diagram

illustrates the decision-making process for ensuring adequate protection when working with

Sialyl Lewis a.
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Start: Handling Sialyl Lewis a

Assess the Task
(e.g., weighing, dissolving, cell culture)

Is there a risk of splashing or aerosol generation?

Wear Chemical Splash Goggles

No

Wear Face Shield over Goggles

Yes

Select Hand Protection

Wear Nitrile Gloves
(consider double-gloving)

Select Body Protection

Wear Flame-Resistant Lab Coat

Is the procedure likely to generate dust?

Wear N95 Respirator

Yes

Proceed with Experiment

No
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Start: Waste Generated

Identify Waste Type

Solid Waste
(Unused compound, contaminated labware)

Solid

Liquid Waste
(Solutions containing Sialyl Lewis a)

Liquid

Contaminated PPE
(Gloves, lab coat)

PPE

Package in a sealed, labeled
hazardous waste container.

Collect in a sealed, labeled
hazardous liquid waste container.

Place in a sealed hazardous
waste bag.

Arrange for pickup by Institutional
Hazardous Waste Management.

End: Waste Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://cdn.usbio.net/molecular-biology/S1013-51A/Sialyl%20Lewis%20X/data-sheet
https://www.benchchem.com/product/b1300169#personal-protective-equipment-for-handling-sialyl-lewis-a
https://www.benchchem.com/product/b1300169#personal-protective-equipment-for-handling-sialyl-lewis-a
https://www.benchchem.com/product/b1300169#personal-protective-equipment-for-handling-sialyl-lewis-a
https://www.benchchem.com/product/b1300169#personal-protective-equipment-for-handling-sialyl-lewis-a
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1300169?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

